Cas no 58905-44-5 (N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-phenylacetamide)

• Product Name: N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-phenylacetamide
• CAS No: 58905-44-5
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• MDL: MFCD01566842
• CID: 375790
• PubChem ID: 306088
• Update Time: 2025-04-19

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(chloromethyl)-2-thiazolyl]-N-phenyl-
• N-[4-(CHLOROMETHYL)-1,3-THIAZOL-2-YL]-N-PHENYLACETAMIDE
• AC1L784X
• AC1Q1K7X
• CTK5A9075
• MolPort-001-765-912
• NSC203397
• STL301996
• J-523332
• SCHEMBL12531842
• 58905-44-5
• AKOS001063597
• EN300-10187
• MFCD01566842
• NSC-203397
• Z56998595
• DTXSID80308394
• N-(4-(Chloromethyl)thiazol-2-yl)-N-phenylacetamide
• UPCMLD0ENAT5256635:001
• DB-308934
• G31665
• N-[4-(chloromethyl)-1,3-thiazol-2-yl ]-N-phenylacetamide
• N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-phenylacetamide

• MDL： MFCD01566842
• Inchi： 1S/C12H11ClN2OS/c1-9(16)15(11-5-3-2-4-6-11)12-14-10(7-13)8-17-12/h2-6,8H,7H2,1H3
• InChI Key： ZVNIZGVXMHETAB-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.02800
• Monoisotopic Mass: 266.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 113 °C
• PSA: 61.44000
• LogP: 3.56650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides